![molecular formula C20H23NO5 B268551 2-(2-methoxyphenoxy)-N-[2-(tetrahydro-2-furanylmethoxy)phenyl]acetamide](/img/structure/B268551.png)
2-(2-methoxyphenoxy)-N-[2-(tetrahydro-2-furanylmethoxy)phenyl]acetamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
2-(2-methoxyphenoxy)-N-[2-(tetrahydro-2-furanylmethoxy)phenyl]acetamide, also known as TAK-659, is a small molecule inhibitor that targets Bruton's tyrosine kinase (BTK). BTK is a critical enzyme in the B-cell receptor signaling pathway, which plays a crucial role in the development and progression of B-cell malignancies. TAK-659 has shown promising results in preclinical studies and is currently being evaluated in clinical trials for the treatment of various B-cell malignancies.
Mechanism of Action
2-(2-methoxyphenoxy)-N-[2-(tetrahydro-2-furanylmethoxy)phenyl]acetamide irreversibly binds to the active site of BTK, inhibiting its kinase activity and downstream signaling pathways. This results in decreased proliferation and survival of malignant B-cells, as well as decreased production of cytokines and chemokines that promote tumor growth and survival.
Biochemical and Physiological Effects:
This compound has been shown to have a potent and selective inhibitory effect on BTK activity, with minimal off-target effects on other kinases. This selectivity is important in minimizing potential toxicities and side effects associated with non-specific kinase inhibition. This compound has also been shown to inhibit BTK activity in primary CLL and NHL cells, indicating its potential efficacy in patient populations.
Advantages and Limitations for Lab Experiments
2-(2-methoxyphenoxy)-N-[2-(tetrahydro-2-furanylmethoxy)phenyl]acetamide has several advantages for use in laboratory experiments, including its potency, selectivity, and ability to inhibit BTK activity in primary cells. However, limitations include potential off-target effects at high concentrations and the need for further optimization to improve pharmacokinetic properties for clinical use.
Future Directions
For 2-(2-methoxyphenoxy)-N-[2-(tetrahydro-2-furanylmethoxy)phenyl]acetamide research include the evaluation of its efficacy in combination with other targeted therapies and chemotherapy agents, as well as the exploration of its potential in other B-cell malignancies. Additionally, further optimization of pharmacokinetic properties and identification of potential biomarkers for patient selection may enhance its clinical utility.
Synthesis Methods
The synthesis of 2-(2-methoxyphenoxy)-N-[2-(tetrahydro-2-furanylmethoxy)phenyl]acetamide involves several steps, including the reaction of 2-hydroxy-4-methoxybenzaldehyde with 2-chloroethylamine hydrochloride to form 2-(2-methoxyphenoxy)ethylamine. The resulting compound is then reacted with 2-(tetrahydro-2-furanylmethoxy)phenylacetic acid to produce the final product, this compound.
Scientific Research Applications
2-(2-methoxyphenoxy)-N-[2-(tetrahydro-2-furanylmethoxy)phenyl]acetamide has been extensively studied in preclinical models of B-cell malignancies, including chronic lymphocytic leukemia (CLL) and non-Hodgkin lymphoma (NHL). In these studies, this compound has been shown to inhibit BTK activity and downstream signaling pathways, resulting in decreased proliferation and survival of malignant B-cells. This compound has also demonstrated synergy with other targeted therapies and chemotherapy agents, further enhancing its potential as a therapeutic agent.
properties
Molecular Formula |
C20H23NO5 |
---|---|
Molecular Weight |
357.4 g/mol |
IUPAC Name |
2-(2-methoxyphenoxy)-N-[2-(oxolan-2-ylmethoxy)phenyl]acetamide |
InChI |
InChI=1S/C20H23NO5/c1-23-18-10-4-5-11-19(18)26-14-20(22)21-16-8-2-3-9-17(16)25-13-15-7-6-12-24-15/h2-5,8-11,15H,6-7,12-14H2,1H3,(H,21,22) |
InChI Key |
AWKPWUYQKIABDX-UHFFFAOYSA-N |
SMILES |
COC1=CC=CC=C1OCC(=O)NC2=CC=CC=C2OCC3CCCO3 |
Canonical SMILES |
COC1=CC=CC=C1OCC(=O)NC2=CC=CC=C2OCC3CCCO3 |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.